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Compound of Interest

Compound Name:
Cyclobutylmethanesulfonyl

chloride

Cat. No.: B597706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for

cyclobutylmethanesulfonyl chloride and structurally related compounds. Due to limited

specific data on cyclobutylmethanesulfonyl chloride, this guide synthesizes information from

safety data sheets for the closely related and well-documented methanesulfonyl chloride,

supplemented with available data for cyclobutanesulfonyl chloride. This guide is intended for

use by trained professionals in a laboratory or drug development setting.

Chemical Identification and Physical Properties
Cyclobutylmethanesulfonyl chloride is a sulfonyl chloride derivative. For reference, key

physical and chemical properties of related compounds are summarized below.

Table 1: Physical and Chemical Properties
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Property Methanesulfonyl Chloride
Cyclobutanesulfonyl
Chloride

CAS Number 124-63-0[1] 338453-16-0[2]

Molecular Formula CH₃ClO₂S[1] C₄H₇ClO₂S[2]

Molecular Weight 114.55 g/mol [1] 154.62 g/mol [2]

Appearance
Colorless to light yellow

liquid[3]
Not available

Odor Pungent, lachrymatory[3] Not available

Melting Point -33 °C / -27.4 °F[1] Not available

Boiling Point
161 °C / 321.8 °F @ 760

mmHg[1]
217.4±7.0 °C at 760 mmHg[4]

Flash Point 110 °C / 230 °F[1] 85.3±18.2 °C[4]

Density 1.480 g/cm³[5] 1.4±0.1 g/cm³[4]

Solubility Insoluble (reacts with water)[5] Not available

Vapor Pressure 2.6 mbar @ 20 °C[5] 0.2±0.4 mmHg at 25°C[4]

Hazard Identification and Classification
Methanesulfonyl chloride is classified as a highly hazardous substance. Users should assume

cyclobutylmethanesulfonyl chloride possesses a similar hazard profile.

GHS Classification (based on Methanesulfonyl Chloride):[3]

Acute Toxicity, Oral (Category 3)

Acute Toxicity, Inhalation (Category 1)

Acute Toxicity, Dermal (Category 3)

Skin Corrosion/Irritation (Category 1B)
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Serious Eye Damage/Eye Irritation (Category 1)

Skin Sensitization (Category 1)

Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory System

Corrosive to Metals (Category 1)

Harmful to Aquatic Life (Category 3)

Signal Word: Danger

Hazard Statements:

H290: May be corrosive to metals.

H301 + H311: Toxic if swallowed or in contact with skin.

H314: Causes severe skin burns and eye damage.

H317: May cause an allergic skin reaction.

H330: Fatal if inhaled.

H335: May cause respiratory irritation.

H402: Harmful to aquatic life.

Safe Handling and Storage
Strict adherence to the following procedures is mandatory to minimize risk.

Engineering Controls
All work must be conducted in a properly functioning chemical fume hood.

Ensure adequate ventilation to control airborne concentrations.[1]
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Eyewash stations and safety showers must be readily accessible and in close proximity to

the workstation.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential. The following table outlines the minimum

requirements.

Table 2: Required Personal Protective Equipment

Body Part Equipment Specification Rationale

Eyes/Face
Tight-sealing safety goggles

and a face shield.[1]

Protects against splashes and

vapors causing severe eye

damage.[1]

Skin

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).

Wear appropriate protective

clothing to prevent skin

exposure.[1]

Prevents skin contact, which

can cause severe burns and

toxic effects.

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or irritation is experienced.[1]

Use a full-face respirator with

an appropriate acid

gas/particulate filter cartridge.

[1]

Protects against inhalation,

which can be fatal.

Handling Procedures
Avoid all personal contact, including inhalation of vapors or mists.

Do not breathe mist/vapors/spray.[1]

Wash hands and any exposed skin thoroughly after handling.
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Do not eat, drink, or smoke in the work area.

Handle under an inert atmosphere (e.g., nitrogen) and protect from moisture.

Use only non-metallic or corrosive-resistant tools and containers.

Storage Conditions
Store in a dry, cool, and well-ventilated place.[1]

Keep containers tightly closed.

Store locked up in a designated corrosives area.[1]

Store in a corrosive-resistant container with a resistant inner liner.

Recommended storage temperature is 2 - 8 °C.

Incompatible Materials: Acids, strong oxidizing agents, strong bases, and alcohols.[1]
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Workflow for Safe Handling of Cyclobutylmethanesulfonyl Chloride

Preparation

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Face Shield, Lab Coat)

Verify Chemical Fume Hood
 is Operating Correctly

Gather Materials
(Inert gas, sealed glassware, etc.)

Work Inside Fume Hood.
Transfer Reagent Under Inert Atmosphere.

Chemical Handling

Perform Reaction.
Maintain Inert & Dry Conditions.

Quench/Neutralize
All Contaminated Glassware in Hood

Post-Handling & Cleanup

Dispose of Waste in
Designated Hazardous Waste Container

Decontaminate Work Area

Doff PPE and Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Chemical Handling.
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Emergency Procedures
Immediate and appropriate action is critical in an emergency.

First-Aid Measures
Table 3: First-Aid Protocols

Exposure Route First-Aid Instructions

Inhalation

Move victim to fresh air immediately. If breathing

is difficult, give oxygen. If not breathing, give

artificial respiration (do not use mouth-to-

mouth). Call a physician or poison control center

immediately.[1]

Skin Contact

Immediately take off all contaminated clothing.

Rinse skin with copious amounts of

water/shower for at least 15 minutes. Immediate

medical attention is required.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Immediately call an ophthalmologist or poison

control center.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a physician or poison control center

immediately. Never give anything by mouth to

an unconscious person.[1][3]

First-aiders must protect themselves from exposure. Show the Safety Data Sheet to the

attending medical professional.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[1] Do not breathe vapors or mists.

Avoid substance contact. Ensure adequate ventilation. Wear full PPE as described in
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Section 3.2.

Environmental Precautions: Do not let the product enter drains, surface water, or soil.[1]

Containment and Cleanup: Cover drains. Absorb the spill with a non-combustible, inert

absorbent material (e.g., sand, earth, vermiculite).[6] Do not use combustible materials like

sawdust.[6] Collect the material into a suitable, labeled, and sealed container for hazardous

waste disposal.[6] Decontaminate the spill area after material pickup is complete.
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Emergency Response for Chemical Spill

Spill Occurs

Evacuate Immediate Area
Alert Personnel

Assess Spill Size & Risk
(Is it safe to handle internally?)

Call Emergency Services
& Secure Area

No

Don Full PPE
(Respirator, chemical suit, etc.)

Yes

Ensure Adequate Ventilation
(Increase fume hood sash height if safe)

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Labeled Hazardous Waste Container

Decontaminate Spill Area
& Dispose of all materials as hazardous waste

Report Incident

Click to download full resolution via product page

Caption: Decision Flowchart for Spill Response.
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Fire-Fighting Measures
Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or alcohol-

resistant foam.[1]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire. Some sources advise against using water as it can hydrolyze the material,

liberating acidic gas which may react with metals to generate flammable hydrogen gas.

Specific Hazards: Thermal decomposition can release irritating and toxic gases and vapors,

including carbon oxides, sulfur oxides, and hydrogen chloride gas.[1] Vapors are heavier

than air and may form explosive mixtures with air upon intense heating.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Stability and Reactivity
Reactivity: Reacts with water.[5] May be corrosive to metals.

Chemical Stability: Stable under recommended storage conditions, but is moisture-sensitive.

Hazardous Reactions: Hazardous polymerization does not occur.[1] Reacts with water,

strong bases, acids, and alcohols.[1]

Conditions to Avoid: Incompatible products, excess heat, and moisture.[1]

Hazardous Decomposition Products: Upon combustion or thermal decomposition, it can

produce carbon monoxide, carbon dioxide, sulfur oxides, and hydrogen chloride gas.[1]

Toxicological Information
This substance is highly toxic and corrosive. The primary routes of exposure are inhalation,

ingestion, and skin/eye contact.

Table 4: Acute Toxicity Data (for Methanesulfonyl Chloride)
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Route Species Value Reference

Oral LD50 Rat 175 - 250 mg/kg [5]

Dermal LD50 Rabbit 200 - 2000 mg/kg [5]

Inhalation LC50 Rat 111.7 mg/m³ (4 h) [5]

Skin Corrosion/Irritation: Causes severe skin burns.

Eye Damage/Irritation: Causes serious eye damage, with a risk of blindness.[1]

Respiratory/Skin Sensitization: May cause an allergic skin reaction.

Carcinogenicity: Not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.[1]

Disposal Considerations
Waste from this material is classified as hazardous waste.[5]

Product Disposal: Disposal must be handled by an approved waste disposal facility in

accordance with all local, regional, and national regulations.[1] Do not mix with other waste.

Small quantities may be neutralized by slowly adding to a large volume of a stirred, cooled

basic solution (e.g., 5% sodium bicarbonate), but this should only be performed by trained

personnel in a fume hood.[6]

Container Disposal: Uncleaned containers should be treated as the product itself and

disposed of as hazardous waste. Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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